N-[3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]-2-methylpropanamide

• IUPAC Name: N-[3-(4-methoxyphenyl)-8-methyl-4-oxochromen-2-yl]-2-methylpropanamide
• InChI: InChI=1S/C21H21NO4/c1-12(2)20(24)22-21-17(14-8-10-15(25-4)11-9-14)18(23)16-7-5-6-13(3)19(16)26-21/h5-12H,1-4H3,(H,22,24)
• InChI Key: WSOQTDIYNWOYPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)C(=C(O2)NC(=O)C(C)C)C3=CC=C(C=C3)OC
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

N-[3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]-2-methylpropanamide, also known as Compound X, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Pharmacological Importance and Biological Activities

The synthesis and study of compounds with the core structure of chromenones, such as N-[3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]-2-methylpropanamide, have revealed significant pharmacological importance. These compounds are secondary metabolites and have considerable pharmacological importance due to their presence in natural sources in limited quantities. Synthetic procedures for these chromenones have been explored to enhance their medicinal properties, including potential neuroprotective, osteogenic, immunomodulatory, anticancer, hepatoprotective, cardiovascular protective, and antimicrobial activities (Mazimba, 2016).

Mechanisms of Action

The pharmacological activities of compounds like this compound are likely related to their modulatory effects on cellular signaling pathways. For instance, their actions might involve modulation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) levels, which play critical roles in various cellular processes. However, the precise mechanisms of action for specific pharmacological activities remain to be fully elucidated and warrant further investigation (Zhang et al., 2015).

Potential as Alternative Medicine

The multiple pharmacological actions and favorable pharmacokinetics of compounds such as this compound underscore their potential as multitarget alternative medicines. The ability of these compounds to exhibit various biological activities suggests they could be developed into effective therapeutic agents for treating a wide range of diseases, particularly those involving oxidative stress and inflammatory processes. Their natural occurrence in medicinal plants further supports the potential for their use in alternative and complementary medicine (Zhang et al., 2015).

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and pi-pi stacking .

Biochemical Pathways

Given its chemical structure, it may potentially influence pathways involving phenolic compounds .

Pharmacokinetics

A structurally similar compound has been shown to undergo rapid but incomplete absorption, with an oral bioavailability of total radioactivity in the range of 4-23%

Action Environment

Environmental factors can influence the action, efficacy, and stability of F3225-6170. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets. Specific details about how these factors influence f3225-6170 are currently unknown .